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Compound of Interest

Compound Name: Selenium tetrabromide

CAS No.: 7789-65-3

Cat. No.: B1594642

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

selenium tetrabromide (SeBr4), an inorganic compound utilized as a brominating agent and

in the synthesis of other selenium compounds.[1][2] The information is compiled for

professionals in research and development who require detailed data and procedural insights

for handling and characterizing this reactive material.

Core Physical and Chemical Properties
Selenium tetrabromide is a moisture-sensitive, crystalline solid.[3][4][5] Its appearance is

most commonly described as a red-brown, reddish-black, or yellow-orange crystalline powder.

[1][2][3][6] The compound is known to exist in two polymorphic forms: the trigonal α-SeBr₄ and

the monoclinic β-SeBr₄.[7] Both structures are notable for featuring tetrameric, cubane-like

units of Se₄Br₁₆ but differ in the arrangement of these units.[7]
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The key physical properties of selenium tetrabromide are summarized in the table below. It is

important to note the variability in reported melting points, which is often cited with

decomposition.

Property Value Notes

Molecular Formula SeBr₄ [1][8]

Molar Mass 398.58 g/mol [8][9]

Appearance
Red-brown/yellow-orange

crystalline solid
[1][2][6]

Density 4.029 g/cm³ [7][9]

Melting Point
70-80 °C (decomposes)[1][3]

[10][11]

Some sources also report 75

°C (decomposes)[6][7][12] or

123 °C[9][12][13]. The

decomposition suggests

instability at its melting point.

Boiling Point 115 °C (sublimes)

The compound sublimes and

decomposes in the gas phase.

[7] It does not have a stable

liquid phase at atmospheric

pressure.

Crystal Structure
Trigonal (α-form), Monoclinic

(β-form)
[7]

Solubility

Decomposes in water.[3][4][10]

Soluble in carbon disulfide,

chloroform, and ethyl bromide.

[3][7][9][11]

Vapor Phase
Decomposes into SeBr₂ and

Br₂

Gas phase measurements

indicate decomposition rather

than the existence of stable

SeBr₄ molecules in vapor form.

[7][14]
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Experimental Protocols
Detailed methodologies are crucial for the synthesis and accurate characterization of selenium
tetrabromide's physical properties.

Synthesis of Selenium Tetrabromide
A common method for the preparation of selenium tetrabromide involves the direct reaction of

elemental selenium and bromine.[7]

Methodology:

A round-bottom flask is equipped with a separatory funnel and a gas outlet connected to a

drying tube (e.g., containing P₂O₅).

20 grams of pure, powdered selenium are suspended in 50 mL of dry carbon disulfide (CS₂)

within the flask.

100 grams of pure liquid bromine (Br₂) are placed in the separatory funnel and allowed to

flow slowly into the selenium suspension.

The reaction proceeds, leading to the separation of finely crystalline, yellow SeBr₄.

Upon completion of the bromine addition, the separatory funnel is replaced with a gas inlet

tube.

A stream of dry air is passed through the apparatus to drive off the carbon disulfide solvent

and any excess bromine.

The resulting solid SeBr₄ residue is quickly transferred to a tightly sealed vessel for storage

due to its moisture sensitivity.[5]

Determination of Vapor Density (Dumas Method
Adaptation)
Early investigations into the nature of SeBr₄ in the gas phase utilized vapor density

measurements to understand its composition and stability at elevated temperatures.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1594642/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-selenium-tetrabromide-sebr4
https://www.benchchem.com/product/b1594642/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-selenium-tetrabromide-sebr4
https://www.benchchem.com/product/b1594642/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-selenium-tetrabromide-sebr4
https://www.benchchem.com/product/b1594642/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-selenium-tetrabromide-sebr4
https://en.wikipedia.org/wiki/Selenium_tetrabromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9666537.htm
https://pubs.acs.org/doi/pdf/10.1021/ja01358a015
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Carefully weighed portions of elemental selenium and liquid bromine are introduced into a

cylindrical Pyrex tube with a capillary tip.

The tube is evacuated to remove air and then sealed.

The sealed tube is placed in an electric furnace and heated to a specific temperature within

the range of 250 to 500°C, ensuring the substance fully vaporizes.[15]

After equilibration, the tube is cooled, and the mass of the condensed vapor is determined.

The volume of the tube is measured.

The vapor density and apparent molecular weight are calculated using the ideal gas law.

These experiments have shown that the vapor is not composed of intact SeBr₄ but rather a

mixture of its decomposition products, primarily selenium dibromide (SeBr₂) and bromine

(Br₂).[15][16]

Crystal Structure Determination (X-ray Diffraction)
The determination of the α- and β-polymorphs of selenium tetrabromide is achieved through

single-crystal X-ray diffraction.

Methodology:

Crystal Growth: Suitable single crystals of SeBr₄ are grown, typically from a solution in a

non-reactive solvent or via sublimation under controlled conditions.

Data Collection: A selected crystal is mounted on a goniometer in an X-ray diffractometer.

The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. It is

then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on

a detector as the crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The atomic positions are determined using direct

methods or Patterson methods, and the structural model is refined to fit the experimental
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data. This process yields precise information on bond lengths, bond angles, and the overall

crystal packing, as was done to identify the tetrameric Se₄Br₁₆ units.[7]

Visualized Workflow
The logical process for the complete characterization of selenium tetrabromide, from

synthesis to detailed analysis of its properties, is outlined below.

Synthesis & Purification

Physical Property Characterization

Advanced Structural Analysis

Reactants
(Selenium, Bromine, CS2)

Direct Reaction
(Slow Addition of Br2)

Purification
(Removal of Solvent/Excess Br2)

Pure SeBr4 Solid

Visual & Microscopic
Inspection (Color, Form)

Melting Point Analysis
(Capillary Method w/ Decomposition)

Density Measurement
(Pycnometry)

X-ray Diffraction
(Crystal Structure, Polymorphs)

Vapor Phase Analysis
(GED/MS)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1594642?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

